Cas no 131908-96-8 (2(3H)-Benzothiazolone,5-methyl-7-nitro-)

2(3H)-Benzothiazolone,5-methyl-7-nitro- structure
131908-96-8 structure
Product Name:2(3H)-Benzothiazolone,5-methyl-7-nitro-
CAS No:131908-96-8
MF:C8H6N2O3S
MW:210.209840297699
CID:102244
PubChem ID:14772355
Update Time:2025-04-18

2(3H)-Benzothiazolone,5-methyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzothiazolone,5-methyl-7-nitro-
    • 2(3H)-Benzothiazolone,5-methyl-7-nitro-(9CI)
    • SCHEMBL9489085
    • 5-methyl-7-nitro-3H-1,3-benzothiazol-2-one
    • 131908-96-8
    • 5-methyl-7-nitrobenzo[d]thiazol-2(3H)-one
    • Inchi: 1S/C8H6N2O3S/c1-4-2-5-7(14-8(11)9-5)6(3-4)10(12)13/h2-3H,1H3,(H,9,11)
    • InChI Key: ZGYIOMXBAHBJHU-UHFFFAOYSA-N
    • SMILES: S1C(NC2C=C(C)C=C(C1=2)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 210.00991323g/mol
  • Monoisotopic Mass: 210.00991323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 100Ų
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